Cas no 705-00-0 (2-Propanol, 1-[(3-amino-4-pyridinyl)amino]-)

2-Propanol, 1-[(3-amino-4-pyridinyl)amino]- structure
705-00-0 structure
Product Name:2-Propanol, 1-[(3-amino-4-pyridinyl)amino]-
CAS No:705-00-0
MF:C8H13N3O
MW:167.208321332932
CID:547136
PubChem ID:43498905
Update Time:2025-04-19

2-Propanol, 1-[(3-amino-4-pyridinyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-[(3-amino-4-pyridinyl)amino]-
    • 1-[(3-aminopyridin-4-yl)amino]propan-2-ol
    • 705-00-0
    • DTXSID80656084
    • Inchi: 1S/C8H13N3O/c1-6(12)4-11-8-2-3-10-5-7(8)9/h2-3,5-6,12H,4,9H2,1H3,(H,10,11)
    • InChI Key: VFQNQVKPTIHGIP-UHFFFAOYSA-N
    • SMILES: OC(C)CNC1C=CN=CC=1N

Computed Properties

  • Exact Mass: 167.10599
  • Monoisotopic Mass: 167.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.2A^2
  • XLogP3: -0.1

Experimental Properties

  • PSA: 71.17
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